Cas no 946371-82-0 (4-amino-3-(2,5-dimethylphenyl)-5-(pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione)

• Product Name: 4-amino-3-(2,5-dimethylphenyl)-5-(pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione
• CAS No: 946371-82-0
• MF: C₁₆H₁₉N₃OS₂
• MW: 333.471560716629
• CID: 5443808
• Update Time: 2025-08-03

4-amino-3-(2,5-dimethylphenyl)-5-(pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione Chemical and Physical Properties

Names and Identifiers

• [4-amino-3-(2,5-dimethylphenyl)-2-sulfanylidene-1,3-thiazol-5-yl]-pyrrolidin-1-ylmethanone
• 4-amino-3-(2,5-dimethylphenyl)-5-(pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione

• Inchi： 1S/C16H19N3OS2/c1-10-5-6-11(2)12(9-10)19-14(17)13(22-16(19)21)15(20)18-7-3-4-8-18/h5-6,9H,3-4,7-8,17H2,1-2H3
• InChI Key： ARLZWSVMSZLDJJ-UHFFFAOYSA-N
• SMILES： S1C(N(C2C([H])=C(C([H])([H])[H])C([H])=C([H])C=2C([H])([H])[H])C(=C1C(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)N([H])[H])=S

Additional information on 4-amino-3-(2,5-dimethylphenyl)-5-(pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione

4-Amino-3-(2,5-Dimethylphenyl)-5-(Pyrrolidine-1-Carbonyl)-2,3-Dihydro-1,3-Thiazole-2-Thione: A Comprehensive Overview

The compound with CAS No. 946371-82-0, known as 4-amino-3-(2,5-dimethylphenyl)-5-(pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates an amino group, a dimethylphenyl substituent, and a pyrrolidine carbonyl group. The presence of these functional groups endows the molecule with versatile chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The thiazole ring in the molecule is particularly significant, as it is known to exhibit antimicrobial activity in various biological systems. Additionally, the pyrrolidine carbonyl group contributes to the molecule's stability and solubility, making it an attractive candidate for pharmaceutical applications.

The structural integrity of this compound is further enhanced by its dihydrothiazole thione framework. This framework allows for efficient electronic communication between the substituents, which can be exploited in designing sensors and electronic devices. Recent advancements in nanotechnology have seen this compound being used as a building block for creating responsive materials that can adapt to environmental changes.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by minimizing waste and energy consumption.

The pharmacokinetic properties of this compound have been extensively studied in preclinical models. Results indicate that it exhibits favorable absorption and distribution profiles, making it a promising candidate for oral drug delivery systems. Furthermore, its metabolic stability has been evaluated using in vitro assays, which suggest that it undergoes minimal first-pass metabolism, thereby improving bioavailability.

From a safety standpoint, preliminary toxicity studies have demonstrated that this compound has a low acute toxicity profile. However, long-term toxicity studies are currently underway to assess its suitability for chronic therapeutic applications. Regulatory compliance remains a priority in all stages of development to ensure that this compound meets global standards for safety and efficacy.

In conclusion, 4-amino-3-(2,5-dimethylphenyl)-5-(pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and promising biological properties position it as a key player in future innovations within the realms of medicine and materials science.